Cas no 2172145-05-8 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid)
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid
- 2172145-05-8
- EN300-1484075
- 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methyloxolane-3-carboxylic acid
-
- Inchi: 1S/C27H32N2O6/c1-17(11-12-24(30)29-23-15-34-16-27(23,2)25(31)32)13-28-26(33)35-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
- InChI Key: LGLOROBIBIMTPY-UHFFFAOYSA-N
- SMILES: O1CC(C(C(=O)O)(C)C1)NC(CCC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 114Ų
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1484075-1.0g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methyloxolane-3-carboxylic acid |
2172145-05-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1484075-50mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methyloxolane-3-carboxylic acid |
2172145-05-8 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1484075-100mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methyloxolane-3-carboxylic acid |
2172145-05-8 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1484075-250mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methyloxolane-3-carboxylic acid |
2172145-05-8 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1484075-500mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methyloxolane-3-carboxylic acid |
2172145-05-8 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1484075-1000mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methyloxolane-3-carboxylic acid |
2172145-05-8 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1484075-2500mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methyloxolane-3-carboxylic acid |
2172145-05-8 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1484075-5000mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methyloxolane-3-carboxylic acid |
2172145-05-8 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1484075-10000mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methyloxolane-3-carboxylic acid |
2172145-05-8 | 10000mg |
$14487.0 | 2023-09-28 |
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid Related Literature
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid
Comprehensive Overview of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid (CAS No. 2172145-05-8)
The compound 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid (CAS No. 2172145-05-8) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule, characterized by its complex structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methyloxolane ring, is widely utilized in peptide synthesis and drug development. Its unique properties make it a valuable building block for researchers aiming to design novel therapeutic agents.
In recent years, the demand for Fmoc-protected amino acids like 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid has surged due to their critical role in solid-phase peptide synthesis (SPPS). The Fmoc group is particularly favored for its stability under basic conditions and ease of removal, making it indispensable for modern peptide chemistry. Researchers frequently search for "best Fmoc-protected amino acids for SPPS" or "how to optimize peptide synthesis with Fmoc chemistry," highlighting the relevance of this compound in cutting-edge scientific workflows.
The structural complexity of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid also opens doors to innovative applications in drug discovery. Its methyloxolane moiety, a five-membered oxygen-containing ring, is a key feature that can enhance the bioavailability and metabolic stability of peptide-based drugs. This aligns with the growing interest in "bioactive peptide design" and "improving drug delivery systems," as evidenced by trending searches in academic and industrial research circles.
Another area where this compound excels is in the development of peptide therapeutics. With the rise of personalized medicine and targeted therapies, peptides have emerged as promising candidates due to their high specificity and low toxicity. The incorporation of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid into peptide sequences can modulate their physicochemical properties, addressing common challenges such as poor solubility or rapid degradation. Searches like "peptide modification techniques" or "enhancing peptide stability" reflect the ongoing quest for advanced solutions in this domain.
From a synthetic chemistry perspective, the compound's carboxylic acid functionality allows for versatile coupling reactions, enabling the construction of diverse molecular architectures. This versatility is particularly valuable in combinatorial chemistry and high-throughput screening, where researchers often inquire about "efficient coupling reagents for carboxylic acids" or "strategies for complex peptide assembly." The ability to tailor the compound's reactivity through selective protection and deprotection steps further enhances its utility in multistep syntheses.
In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid (CAS No. 2172145-05-8) stands as a cornerstone in modern chemical and pharmaceutical research. Its multifaceted applications, from peptide synthesis to drug design, underscore its importance in addressing some of the most pressing challenges in science today. As the demand for innovative therapeutic solutions grows, this compound will undoubtedly remain at the forefront of scientific exploration and discovery.
2172145-05-8 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)